Cas no 459819-38-6 (4-3-(trifluoromethoxy)phenoxypiperidine)

• Product Name: 4-3-(trifluoromethoxy)phenoxypiperidine
• CAS No: 459819-38-6
• MF: C₁₂H₁₄F₃NO₂
• MW: 261.240273952484
• MDL: MFCD09999005
• CID: 324568
• PubChem ID: 23133630
• Update Time: 2025-05-22

4-3-(trifluoromethoxy)phenoxypiperidine Chemical and Physical Properties

Names and Identifiers

• 4-[3-(Trifluoromethoxy)phenoxy]piperidine
• Piperidine, 4-[3-(trifluoromethoxy)phenoxy]-
• 4-3-(trifluoromethoxy)phenoxypiperidine
• RSJYIBUWJRIPIJ-UHFFFAOYSA-N
• DTXSID60630887
• 459819-38-6
• C78233
• FT-0739073
• EN300-1933026
• SCHEMBL941224
• 4-(3-(Trifluoromethoxy)phenoxy)piperidine
• CS-0434094

• MDL： MFCD09999005
• Inchi： 1S/C12H14F3NO2/c13-12(14,15)18-11-3-1-2-10(8-11)17-9-4-6-16-7-5-9/h1-3,8-9,16H,4-7H2
• InChI Key： RSJYIBUWJRIPIJ-UHFFFAOYSA-N
• SMILES： FC(OC1=CC=CC(=C1)OC1CCNCC1)(F)F

Computed Properties

• Exact Mass: 261.09766318g/mol
• Monoisotopic Mass: 261.09766318g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 30.5Ų

Experimental Properties

• Density: 1.23
• Boiling Point: 290.7°C at 760 mmHg
• Flash Point: 129.6°C
• Refractive Index: 1.475

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 4-3-(trifluoromethoxy)phenoxypiperidine

Compound CAS No. 459819-38-6: 4-(3-(Trifluoromethoxy)Phenyl)Piperidine

The compound with CAS No. 459819-38-6, commonly referred to as 4-(3-(trifluoromethoxy)phenyl)piperidine, is a significant molecule in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug discovery and development.

Chemical Structure and Synthesis

The molecular structure of 4-(3-(trifluoromethoxy)phenyl)piperidine consists of a piperidine ring, a six-membered saturated hydrocarbon, fused with a phenyl group substituted with a trifluoromethoxy group at the para position. The trifluoromethoxy group (-O-CF3) is a strong electron-withdrawing substituent, which significantly influences the electronic properties of the molecule.

The synthesis of this compound typically involves nucleophilic aromatic substitution or coupling reactions, depending on the starting materials and reaction conditions. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and environmental impact.

Pharmacological Properties

4-(3-(trifluoromethoxy)phenyl)piperidine exhibits interesting pharmacological properties, making it a valuable tool in drug design. Studies have shown that this compound has potential as a modulator of various biological targets, including G-protein coupled receptors (GPCRs) and ion channels.

Recent research highlights its role in modulating the activity of serotonin receptors, which are critical in treating conditions such as depression and anxiety disorders. The trifluoromethoxy group contributes to the compound's lipophilicity and bioavailability, enhancing its pharmacokinetic profile.

Applications in Drug Discovery

The compound's unique structure makes it an ideal candidate for exploring novel therapeutic agents. Its ability to interact with multiple biological targets offers opportunities in developing multi-target drugs for complex diseases like neurodegenerative disorders and cancer.

In addition, the compound serves as a valuable intermediate in the synthesis of more complex molecules with enhanced bioactivity. Its versatility in chemical transformations allows for the creation of diverse libraries for high-throughput screening.

Future Directions

Ongoing research is focused on optimizing the synthesis of 4-(3-(trifluoromethoxy)phenyl)piperidine to improve scalability and reduce costs. Furthermore, investigations into its mechanism of action at molecular levels aim to uncover new therapeutic applications.

The integration of computational chemistry techniques with experimental studies is expected to accelerate the discovery of novel derivatives with improved efficacy and reduced side effects.